Cas no 415713-60-9 (RI-1)

• Product Name: RI-1
• CAS No: 415713-60-9
• MF: C₁₄H₁₁Cl₃N₂O₃
• MW: 361.60774064064
• MDL: MFCD00814248
• CID: 836629
• PubChem ID: 329825761
• Update Time: 2025-04-19

RI-1 Chemical and Physical Properties

Names and Identifiers

• RI-1
• 3-Chloro-1-(3,4-dichlorophenyl)-4-(4-morpholinyl)-1H-pyrrole-2,5-dione
• 3-chloro-1-(3,4-dichlorophenyl)-4-morpholin-4-ylpyrrole-2,5-dione
• 3-Chloro-1-(3,4-dichlorophenyl)-4-morpholino-1H-pyrrole-2,5-dione
• RAD51 inhibitor 1
• RAD51 inhibitor RI-1
• S8077,RAD51 inhibitor 1
• AK157911
• 3-chloro-1-(3,4-dichlorophenyl)-4-morpholin-4-yl-1H-pyrrole-2,5-dione
• N-(4-Hydroxy-3-methoxybenzyl)octadecanamide
• RAD51 inhibitor(RI-1)
• C14H11Cl3N2O3
• RI 1
• BDBM39120
• c
• cid_1074953
• EX-A207
• RI-1 (chemical)
• CCG-268183
• BRD-K79555887-001-01-0
• AS-16752
• AB00082114-01
• 3-chloro-1-(3,4-dichlorophenyl)-4-morpholino-3-pyrroline-2,5-quinone
• HMS3653B10
• s8077
• Q18392915
• 3-Chloro-1-(3,4-dichlorophenyl)-4-(morpholin-4-yl)pyrrole-2,5-dione
• 415713-60-9
• UNII-S8WG8ZRQ99
• MWSUIZKGNWELRF-UHFFFAOYSA-N
• MLS-0067124.0002
• RI-1, >=98% (HPLC)
• DA-23879
• NCGC00371132-01
• 1H-pyrrole-2,5-dione, 3-chloro-1-(3,4-dichlorophenyl)-4-(4-morpholinyl)-
• CHEMBL1271993
• 3-chloro-1-(3,4-dichlorophenyl)-4-(morpholin-4-yl)-1H-pyrrole-2,5-dione
• BCP08293
• STL503566
• HY-15317
• MFCD00814248
• AKOS015997897
• 1-(3,4-Dichlorophenyl)-3-chloro-4-morpholino-1H-pyrrole-2,5-dione
• SW219349-1
• SCHEMBL13186471
• 3-chloranyl-1-(3,4-dichlorophenyl)-4-morpholin-4-yl-pyrrole-2,5-dione
• S8WG8ZRQ99
• RI-1 compound
• DTXSID30360083
• 3-chloro-1-(3,4-dichlorophenyl)-4-(4-morpholinyl)pyrrole-2,5-dione
• MLS-0067124.0001
• J-690294
• (3-chloro-1-(3,4-dichlorophenyl)-4-(4-morpholinyl)-1h-pyrrole-2,5-dione)
• RI-1?
• ALBB-022473
• CS-0726

• MDL： MFCD00814248
• Inchi： 1S/C14H11Cl3N2O3/c15-9-2-1-8(7-10(9)16)19-13(20)11(17)12(14(19)21)18-3-5-22-6-4-18/h1-2,7H,3-6H2
• InChI Key： MWSUIZKGNWELRF-UHFFFAOYSA-N
• SMILES： ClC1C(N(C2C=CC(=C(C=2)Cl)Cl)C(C=1N1CCOCC1)=O)=O

Computed Properties

• Exact Mass: 359.98400
• Monoisotopic Mass: 359.983525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 3.1

Experimental Properties

• Density: 1.61
• Boiling Point: 483.0±45.0°C at 760 mmHg
• Solubility: DMSO: soluble10mg/mL, clear
• PSA: 49.85000
• LogP: 2.65210

RI-1 Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Phenylpyrrolines
• Other Chemical Reagents